2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]-N-phenylacetamide

• IUPAC Name: 2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]-N-phenylacetamide
• InChI: InChI=1S/C18H17N3O3/c1-2-17-20-21-18(24-17)13-7-6-10-15(11-13)23-12-16(22)19-14-8-4-3-5-9-14/h3-11H,2,12H2,1H3,(H,19,22)
• InChI Key: GIULPZDFBCNXMH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)C2=CC(=CC=C2)OCC(=O)NC3=CC=CC=C3
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

The compound “2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]-N-phenylacetamide” is a derivative of 1,3,4-oxadiazole. Oxadiazole is a five-membered heterocyclic compound containing two nitrogen atoms and one oxygen atom. The 1,3,4-oxadiazole and 1,2,4-oxadiazole have favourable physical, chemical, and pharmacokinetic properties, which significantly increase their pharmacological activity via hydrogen bond interactions with biomacromolecules.

Synthesis Analysis

The synthesis of 1,3,4-oxadiazoles includes reactions of acid hydrazides (or hydrazine) with acid chlorides/carboxylic acids and direct cyclization of diacylhydrazines using a variety of dehydrating agents. A specific synthesis process for the compound “2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]-N-phenylacetamide” was not found in the retrieved papers.

Scientific Research Applications

Anticancer Activity

Oxadiazoles, including the compound , have shown potential in anticancer applications. .

Vasodilator Properties

. This means they can help expand blood vessels, which can lower blood pressure and increase blood flow.

Anticonvulsant Properties

. This makes them potentially useful in the treatment of conditions like epilepsy.

Antidiabetic Applications

. They can help regulate blood sugar levels, making them a potential component of future diabetes medications.

High-Energy Molecules

. .

Agricultural Applications

. This makes them valuable in modern agriculture.

Mechanism of Action

Target of Action

Oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy . They have also been found to have a wide range of biological activities, including anticancer, antidiabetic, antiviral, anti-inflammatory, antibacterial, antifungal, antimycobacterial, analgesic, anticonvulsant, tyrokinase inhibitor, and cathepsin K inhibitor .

Mode of Action

Oxadiazoles are known to interact with their targets and cause changes that lead to their various therapeutic effects . The interaction often involves binding to the target, which can inhibit its function and lead to downstream effects.

Biochemical Pathways

Given the wide range of biological activities associated with oxadiazole derivatives, it can be inferred that multiple pathways could be affected . These could include pathways related to cell growth and proliferation, inflammation, and various disease processes.

Result of Action

Given its potential anticancer activity, it may be inferred that the compound could induce cell death or inhibit cell proliferation in cancer cells .